2-Cyclopropoxy-3-iodo-N-methylaniline

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-iodo-N-methylaniline
• InChI: InChI=1S/C10H12INO/c1-12-9-4-2-3-8(11)10(9)13-7-5-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key: VXRMSDQTSPLLFN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)I)OC2CC2

Description

2-Cyclopropoxy-3-iodo-N-methylaniline is a substituted aniline derivative characterized by a cyclopropoxy group at the 2-position, an iodine atom at the 3-position, and a methylamino group at the para position. This compound’s structure confers unique physicochemical properties, including moderate polarity due to the cyclopropoxy substituent and high molecular weight from the iodine atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-3-iodo-N-methylaniline can be achieved through several methods. One common approach involves the nucleophilic substitution of a suitable precursor, such as 2-cyclopropoxy-3-iodoaniline, with a methylating agent like methyl iodide under basic conditions . Another method involves the palladium-catalyzed amination of 2-cyclopropoxy-3-iodobenzene with N-methylaniline .

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-3-iodo-N-methylaniline typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-3-iodo-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine atom to a hydrogen atom or other substituents.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide (NaN3) or organolithium compounds under anhydrous conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted anilines .

Scientific Research Applications

2-Cyclopropoxy-3-iodo-N-methylaniline is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions due to its unique structural features.

Medicine: Research into potential pharmaceutical applications includes its use as a precursor for drug development and as a probe for studying biological pathways.

Industry: It is employed in the production of specialty chemicals and materials, including dyes and polymers.

Mechanism of Action

The mechanism by which 2-Cyclopropoxy-3-iodo-N-methylaniline exerts its effects involves interactions with specific molecular targets. The compound can act as an inhibitor or modulator of enzymes and receptors, influencing various biochemical pathways. Its cyclopropoxy and iodine groups play a crucial role in binding to target sites, while the methylaniline moiety contributes to its overall activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence provided focuses on impurities and related substances of drospirenone/ethinyl estradiol formulations, such as 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (compound a) and 4-[3-(Methylamino)-1-(thiophen-2-yl)propyl]naphthalen-1-ol (compound b) . While these compounds share structural motifs with 2-Cyclopropoxy-3-iodo-N-methylaniline (e.g., methylamino groups and aromatic substituents), critical differences exist:

Structural Differences

Property	2-Cyclopropoxy-3-iodo-N-methylaniline	Compound a (from evidence)	Compound b (from evidence)
Core Structure	Aniline ring	Propanol-thiophene hybrid	Naphthalenol-thiophene hybrid
Substituents	Cyclopropoxy, iodine, methylamino	Thiophene, methylamino	Thiophene, methylamino, naphthalenol
Polarity	Moderate (cyclopropoxy)	High (hydroxyl group)	Very high (naphthalenol)
Molecular Weight	~300 g/mol (estimated)	~195 g/mol	~325 g/mol

Functional Implications

• Reactivity : The iodine atom in 2-Cyclopropoxy-3-iodo-N-methylaniline enables cross-coupling reactions (e.g., Suzuki or Ullmann), whereas compounds a and b lack halogens, limiting their utility in such reactions .
• Pharmaceutical Role : Compounds a and b are impurities in hormonal contraceptives, while 2-Cyclopropoxy-3-iodo-N-methylaniline’s role remains underexplored in the evidence.

Analytical Challenges

• Chromatography: The iodine atom in 2-Cyclopropoxy-3-iodo-N-methylaniline may complicate HPLC analysis due to its high molecular weight, whereas compounds a and b are monitored using USP methods for drospirenone formulations .
• Stability : The cyclopropoxy group in the target compound may confer instability under acidic conditions compared to the hydroxyl-containing compounds a and b.

Limitations of Available Evidence

The comparisons above are extrapolated from structurally distinct compounds (e.g., thiophene-naphthalenol derivatives) . Further research is required to validate these hypotheses with experimental data.